molecular formula C14H11BrN4O B255926 (6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one

(6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one

Cat. No. B255926
M. Wt: 331.17 g/mol
InChI Key: ZPHAHCUUKXEGKH-CMDGGOBGSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one, also known as BBIC, is a chemical compound that has been studied extensively for its potential use in scientific research. BBIC belongs to the category of hydrazones, which are compounds that have a hydrazone functional group (-N-N=) attached to a carbonyl group. BBIC has been found to have various biological activities and has been used in numerous studies to investigate its potential applications.

Mechanism of Action

The exact mechanism of action of (6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of specific enzymes or the modulation of specific signaling pathways. This compound has been found to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been shown to modulate the activity of specific signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis (programmed cell death) and cell cycle arrest. This compound has also been found to inhibit the activity of specific enzymes involved in the biosynthesis of fungal and bacterial cell walls, leading to their death. In addition, this compound has been found to exhibit antioxidant and anti-inflammatory activities, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one in lab experiments is its versatility. This compound has been found to exhibit various biological activities, making it useful for investigating different research questions. Another advantage of this compound is its relatively low toxicity compared to other compounds with similar biological activities. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of (6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one. One potential area of research is the investigation of this compound's potential use in the treatment of neurological disorders, such as Alzheimer's disease. Another area of research is the development of more efficient synthesis methods for this compound and its derivatives. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.

Synthesis Methods

The synthesis of (6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one involves the reaction between 2-(1H-benzimidazol-2-yl)hydrazine and 4-bromocyclohexane-1,2-dione. The reaction takes place in the presence of a catalyst and under specific reaction conditions. The yield of this compound can be improved by optimizing the reaction conditions and purification methods.

Scientific Research Applications

(6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one has been studied for its potential use in various scientific research applications. It has been found to exhibit anticancer, antifungal, and antibacterial activities. This compound has also been studied for its potential use as an antioxidant, anti-inflammatory, and antidiabetic agent. In addition, this compound has been investigated for its potential use in the treatment of Alzheimer's disease and other neurological disorders.

properties

Molecular Formula

C14H11BrN4O

Molecular Weight

331.17 g/mol

IUPAC Name

(6E)-6-[[2-(1H-benzimidazol-2-yl)hydrazinyl]methylidene]-4-bromocyclohexa-2,4-dien-1-one

InChI

InChI=1S/C14H11BrN4O/c15-10-5-6-13(20)9(7-10)8-16-19-14-17-11-3-1-2-4-12(11)18-14/h1-8,16H,(H2,17,18,19)/b9-8+

InChI Key

ZPHAHCUUKXEGKH-CMDGGOBGSA-N

Isomeric SMILES

C1=CC=C2C(=C1)NC(=N2)NN/C=C/3\C=C(C=CC3=O)Br

SMILES

C1=CC=C2C(=C1)NC(=N2)NNC=C3C=C(C=CC3=O)Br

Canonical SMILES

C1=CC=C2C(=C1)NC(=N2)NNC=C3C=C(C=CC3=O)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.